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Compound of Interest

Compound Name: Flunisolide Acetate-D6

Cat. No.: B13862940 Get Quote

This technical guide provides a comprehensive overview of the safety information for

Flunisolide Acetate-D6, intended for researchers, scientists, and professionals in drug

development. The information is compiled from available Safety Data Sheets (SDS) and

supplementary pharmacological data for closely related compounds.

Chemical Identification and Physical Properties
Flunisolide Acetate-D6 is a deuterated analog of Flunisolide Acetate. The deuteration is

typically on the acetone ketal group. While a specific Safety Data Sheet for Flunisolide
Acetate-D6 is not publicly available, the safety profile is expected to be comparable to that of

Flunisolide-D6 and Flunisolide.
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Property Value Source

Chemical Name

6α,11β,16α)-21-(Acetyloxy)-6-

fluoro-11-hydroxy-16,17-[(1-

methylethylidene)bis(oxy)]-

pregna-1,4-diene-3,20-dione-

d6

[1]

Molecular Formula C₂₆H₂₇D₆FO₇ [1]

Molecular Weight 482.57 g/mol [1]

Appearance White Solid [2]

CAS Number (Unlabelled) 4533-89-5 [1]

Hazard Identification and Classification
Based on the Safety Data Sheet for Flunisolide-d6, the primary hazard is acute oral toxicity.[3]

GHS Classification Hazard Statement Signal Word Pictogram

Acute Toxicity, Oral

(Category 4)

H302: Harmful if

swallowed
Warning

Potential Health Effects:

Inhalation: May cause respiratory tract irritation.

Ingestion: Harmful if swallowed. May cause gastrointestinal irritation.

Skin Contact: May cause mild skin irritation.

Eye Contact: May cause mild eye irritation.

Handling, Storage, and Personal Protection
Proper handling and storage are crucial to ensure safety and maintain the integrity of the

compound.
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Personal Protective Equipment (PPE)
Protection Type Recommendations

Eye/Face Protection Use safety glasses with side-shields.

Skin Protection
Handle with gloves. Dispose of contaminated

gloves after use.[3]

Respiratory Protection
Use a NIOSH-approved respirator if ventilation

is inadequate.

Body Protection Wear appropriate protective clothing.

Safe Handling and Storage
Handling: Avoid contact with skin and eyes. Avoid formation of dust and aerosols. Provide

appropriate exhaust ventilation where dust is formed. Do not eat, drink, or smoke when using

this product. Wash hands thoroughly after handling.[3]

Storage: Store in a tightly closed container in a dry and well-ventilated place.

The following diagram illustrates a standard workflow for safely handling a potentially

hazardous chemical compound like Flunisolide Acetate-D6 in a laboratory setting.
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Safe Handling Workflow

First Aid Measures
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In case of exposure, follow these first aid measures and seek medical attention.

Exposure Route First Aid Procedure

If Swallowed
Call a POISON CENTER or doctor/physician if

you feel unwell. Rinse mouth.[3]

If Inhaled
Move person into fresh air. If not breathing, give

artificial respiration.[3]

In Case of Skin Contact Wash off with soap and plenty of water.[3]

In Case of Eye Contact Flush eyes with water as a precaution.[3]

Toxicological Information
Detailed toxicological studies on Flunisolide Acetate-D6 are not available. The information

below is based on the non-deuterated form, Flunisolide.

Acute Toxicity:

Oral LD50 (rat): >500 µg/kg[4]

Subcutaneous LD50 (mouse): >290 µg/kg[4]

Subcutaneous LD50 (rat): >46 mg/kg[4]

Chronic Effects and Other Hazards:

Long-term use of corticosteroids like flunisolide may lead to systemic effects.

May cause developmental and female reproductive toxicity.[5]

Prolonged use may decrease bone mineral density.[6]

In children, it may cause a reduction in growth velocity.[7][8]

Experimental Protocols
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Specific experimental protocols for the safety assessment of Flunisolide Acetate-D6 are not

publicly documented. However, a general workflow for assessing the acute oral toxicity of a

new chemical entity is outlined below. This is a representative model and specific parameters

would be adapted for the compound in question.
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Acute Oral Toxicity Study Workflow
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Concluding Remarks for Researchers
While Flunisolide Acetate-D6 is a valuable tool in research and development, it is imperative

to handle it with the appropriate precautions. The available data suggests that the primary

hazard is acute oral toxicity. Users should adhere to the handling and personal protective

equipment guidelines outlined in this document and the relevant Safety Data Sheet. Given the

limited specific data for the deuterated acetate form, a conservative approach to safety is

recommended, treating the compound with the same level of caution as its non-deuterated and

non-acetylated counterparts.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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